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Compound of Interest

Compound Name: Win 45164

Cat. No.: B15611752

To the attention of: Researchers, scientists, and drug development professionals.

Following a comprehensive review of publicly available scientific literature and chemical
databases, we must report that there is currently no available information on the use of the
compound Win 45164 as a tool for inflammatory disease models. While the chemical structure
and molecular formula (C26H27FN2032) for Win 45164 are documented, there is a notable
absence of research pertaining to its biological activity, mechanism of action, and potential anti-
inflammatory properties.

Consequently, the creation of detailed Application Notes and Protocols, including quantitative
data, experimental methodologies, and signaling pathway diagrams, is not possible at this time.
The core requirements of data presentation, experimental protocols, and visualizations cannot
be fulfilled due to the lack of foundational research on this specific compound in the context of
inflammation.

We advise researchers interested in novel anti-inflammatory compounds to consult literature on
well-characterized tool compounds with established mechanisms of action and extensive
experimental data.

For your reference, we have included the basic chemical information available for Win 45164.

Compound Information: Win 45164
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Parameter Value

Molecular Formula C26H27FN202

1,1'-(8-(4-fluorophenyl)-3,4,4a,5,6,8,11,11a-
Systematic Name octahydro-1l1a-methyl-2H-phenanthro[2,3-
c]pyrazole-3,4-diyl)bis-ethanone

We regret that we could not provide the detailed information you requested. Should any
research on the anti-inflammatory properties of Win 45164 become publicly available, we will
endeavor to update this documentation accordingly.

 To cite this document: BenchChem. [Application Notes and Protocols for Win 45164 in
Inflammatory Disease Models]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15611752#win-45164-as-a-tool-compound-for-
inflammatory-disease-models]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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